Cas no 2776-06-9 (1H-Indole-3-acetaldehyde, oxime)
1H-Indole-3-acetaldehyde oxime is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of indole-based compounds. The oxime functional group enhances reactivity, enabling selective transformations such as reductions or condensations, which are useful in pharmaceutical and agrochemical applications. Its indole core provides a scaffold for biologically active molecules, making it a key building block in medicinal chemistry. The compound’s stability under controlled conditions ensures reliable handling and storage. Its structural features allow for further functionalization, offering flexibility in synthetic routes. This product is particularly advantageous for researchers developing novel heterocyclic compounds or studying indole derivatives.
2776-06-9 structure
Product Name:1H-Indole-3-acetaldehyde, oxime
CAS No:2776-06-9
MF:C10H10N2O
MW:174.199202060699
CID:1110224
PubChem ID:5371769
Update Time:2025-10-31
1H-Indole-3-acetaldehyde, oxime Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-acetaldehyde, oxime
- 1H-indol-3-ylacetaldehyde oxime
- indol-3-ylacetaldehyde oxime
- CHEBI:28311
- (indol-3-yl)acetaldehyde oxime
- indol-3-ylacetaldoxime
- 3-Indoleacetaldoxime
- Indole-3-acetaldoxime
- Q27103629
- N-[2-(1H-indol-3-yl)ethylidene]hydroxylamine
- ZLIGRGHTISHYNH-UHFFFAOYSA-N
- DTXSID001344186
- (E)-indol-3-ylacetaldoxime
- indole-3-acetaldehyde oxime
- (E)-(indol-3-yl)acetaldehyde oxime
- DTXSID001344231
- CCRIS 5809
- N-[(1E)-2-(1H-indol-3-yl)ethylidene]hydroxylamine
- (NE)-N-[2-(1H-indol-3-yl)ethylidene]hydroxylamine
- SCHEMBL578643
- (E)-indol-3-ylacetaldehyde oxime
- 6FV728K3DX
- 2-(1H-indol-3-yl)acetaldehyde oxime
- 2776-06-9
- (1H-Indol-3-yl)acetaldoxime
- C02937
- (E)-(1H-indol-3-yl)acetaldehyde oxime
- CHEBI:17545
- Q27121272
- (1E)-1H-indol-3-ylacetaldehyde oxime
-
- Inchi： 1S/C10H10N2O/c13-12-6-5-8-7-11-10-4-2-1-3-9(8)10/h1-4,6-7,11,13H,5H2/b12-6+
- InChI Key： ZLIGRGHTISHYNH-WUXMJOGZSA-N
- SMILES： O/N=C/CC1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 174.0794
- Monoisotopic Mass: 174.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 48.4Ų
Experimental Properties
- PSA: 44.62
1H-Indole-3-acetaldehyde, oxime Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01203567-25mg |
(1H-Indol-3-yl)acetaldoxime |
2776-06-9 | 98% | 25mg |
￥1300.0 | 2022-03-01 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01203567-50mg |
(1H-Indol-3-yl)acetaldoxime |
2776-06-9 | 98% | 50mg |
￥1950.0 | 2022-03-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-DX315-10mg |
1H-Indole-3-acetaldehyde, oxime |
2776-06-9 | 98% | 10mg |
702.0CNY | 2021-07-17 | |
| Aaron | AR01KLU2-10mg |
(1H-Indol-3-yl)acetaldoxime |
2776-06-9 | 98% | 10mg |
$121.00 | 2025-02-11 | |
| Aaron | AR01KLU2-50mg |
(1H-Indol-3-yl)acetaldoxime |
2776-06-9 | 98% | 50mg |
$288.00 | 2025-02-11 | |
| Aaron | AR01KLU2-100mg |
(1H-Indol-3-yl)acetaldoxime |
2776-06-9 | 98% | 100mg |
$490.00 | 2025-02-11 | |
| Aaron | AR01KLU2-250mg |
(1H-Indol-3-yl)acetaldoxime |
2776-06-9 | 98% | 250mg |
$834.00 | 2025-02-11 | |
| 1PlusChem | 1P01KLLQ-10mg |
(1H-Indol-3-yl)acetaldoxime |
2776-06-9 | 98% | 10mg |
$80.00 | 2023-12-17 | |
| 1PlusChem | 1P01KLLQ-50mg |
(1H-Indol-3-yl)acetaldoxime |
2776-06-9 | 98% | 50mg |
$254.00 | 2024-05-07 | |
| A2B Chem LLC | BA39934-10mg |
(1H-Indol-3-yl)acetaldoxime |
2776-06-9 | 98% | 10mg |
$198.00 | 2024-04-20 |
1H-Indole-3-acetaldehyde, oxime Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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